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Compound of Interest

Compound Name: 2,6-Dimethylisonicotinonitrile

CAS No.: 39965-81-6

Cat. No.: B109327

Get Quote

Introduction
2,6-Dimethylisonicotinonitrile, also known as 2,6-dimethyl-4-cyanopyridine, is a substituted

pyridine derivative with significant potential as a building block in the synthesis of

pharmaceuticals and agrochemicals.[1] Its molecular structure, featuring a pyridine core with

methyl groups at the 2 and 6 positions and a cyano group at the 4-position, imparts a unique

combination of stability and reactivity.[2] For researchers in drug discovery and materials

science, a thorough understanding of its spectral properties is paramount for structure

verification, purity assessment, and reaction monitoring.

This in-depth technical guide provides a comprehensive spectral characterization of 2,6-
Dimethylisonicotinonitrile. In the absence of publicly available experimental spectra for this

specific compound, this guide synthesizes a predictive analysis based on established

spectroscopic principles and data from closely related structural analogs. Every protocol and

interpretation is designed to be a self-validating system, grounded in authoritative data to

ensure the highest degree of scientific integrity.
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Molecular Formula: C₈H₈N₂[3]

Molecular Weight: 132.16 g/mol [3]

Appearance: Typically a yellow or white solid[1]

CAS Number: 39965-81-6[3]

Below is the chemical structure of 2,6-Dimethylisonicotinonitrile with IUPAC numbering for

NMR assignment purposes.

Caption: Molecular structure of 2,6-Dimethylisonicotinonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. The predicted spectra below are based on the known chemical shifts of

2,6-lutidine (2,6-dimethylpyridine) and 4-cyanopyridine, providing a robust model for the target

molecule.[4]

¹H NMR Spectroscopy
Causality of Predicted Chemical Shifts: The proton NMR spectrum is expected to be simple

and highly symmetrical. The two methyl groups at C2 and C6 are chemically equivalent, as are

the two aromatic protons at C3 and C5. The chemical shifts are influenced by the electron-

withdrawing nature of the pyridine nitrogen and the cyano group. The protons on the pyridine

ring are expected to be downfield from those in benzene due to the deshielding effect of the

nitrogen atom. The cyano group at the 4-position will further deshield the adjacent protons at

C3 and C5.
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Predicted
Signal

Chemical
Shift (δ,
ppm)

Multiplicity Integration Assignment Rationale

1 ~2.6 Singlet 6H C7-H, C8-H

Methyl

protons

adjacent to

the pyridine

nitrogen. Shift

is based on

2,6-lutidine

(~2.5 ppm).

2 ~7.5 - 7.8 Singlet 2H C3-H, C5-H

Aromatic

protons.

Deshielded

by the

nitrogen and

the electron-

withdrawing

cyano group.

The

symmetrical

substitution

pattern

results in a

singlet. The

chemical shift

of the

correspondin

g protons in

4-

cyanopyridine

is ~7.99 ppm.

[4]

Experimental Protocol: ¹H NMR
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Sample Preparation: Dissolve 5-10 mg of 2,6-Dimethylisonicotinonitrile in ~0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.[5]

Referencing: Tetramethylsilane (TMS) is typically used as an internal standard (δ = 0.00

ppm).[5]

Instrument Parameters:

Spectrometer: 400 MHz or higher for good resolution.

Pulse Program: Standard single-pulse sequence.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 8-16, depending on sample concentration.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decay (FID).

¹³C NMR Spectroscopy
Causality of Predicted Chemical Shifts: The ¹³C NMR spectrum will also reflect the molecule's

symmetry. We expect to see five distinct signals: one for the two equivalent methyl carbons,

one for the two equivalent aromatic C-H carbons (C3/C5), one for the two equivalent

quaternary carbons bearing the methyl groups (C2/C6), one for the quaternary carbon attached

to the cyano group (C4), and one for the cyano carbon itself. The chemical shifts are influenced

by hybridization and electron density. The pyridine ring carbons will appear in the aromatic

region, with the nitrogen-adjacent carbons (C2/C6) being the most downfield. The nitrile carbon

is characteristically found in the 115-125 ppm range.[6]
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Predicted Signal
Chemical Shift (δ,
ppm)

Assignment Rationale

1 ~24 C7, C8

Methyl carbons.

Based on the value for

2,6-lutidine (~24.5

ppm).

2 ~117 C9 (CN)

Nitrile carbon.

Typically appears in

this region.[6]

3 ~122 C3, C5

Aromatic methine

carbons. The value is

estimated from 4-

cyanopyridine (~123.9

ppm for C3/C5).[7]

4 ~135 C4

Aromatic quaternary

carbon attached to the

nitrile. Expected to be

significantly

deshielded.

5 ~159 C2, C6

Aromatic quaternary

carbons adjacent to

nitrogen. Based on

the value for 2,6-

lutidine (~157 ppm).

Experimental Protocol: ¹³C NMR

Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration

(20-50 mg) may be beneficial due to the lower natural abundance of ¹³C.

Referencing: The solvent signal is typically used as a reference (e.g., CDCl₃ at δ = 77.16

ppm).[5]

Instrument Parameters:
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Spectrometer: 100 MHz or higher.

Pulse Program: Standard proton-decoupled pulse sequence.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2 seconds.

Number of Scans: 512-2048 or more, as ¹³C is much less sensitive than ¹H.

Data Processing: Apply Fourier transformation with an exponential window function, followed

by phase and baseline correction.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is an essential technique for identifying functional groups. The spectrum of

2,6-Dimethylisonicotinonitrile will be dominated by vibrations characteristic of the substituted

pyridine ring and the nitrile group.

Causality of Predicted Vibrational Frequencies: The key diagnostic peak will be the C≡N

stretch, which is typically a sharp and strong absorption. Aromatic C-H and C-C stretching

vibrations from the pyridine ring will also be prominent. The C-H stretches from the methyl

groups will appear in the aliphatic region.
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Predicted
Absorption (cm⁻¹)

Intensity Assignment Rationale

3100 - 3000 Medium-Weak Aromatic C-H Stretch

Characteristic for sp²

C-H bonds on the

pyridine ring.

2980 - 2850 Medium Aliphatic C-H Stretch

Symmetric and

asymmetric stretching

of the methyl groups.

2240 - 2220 Strong, Sharp C≡N Nitrile Stretch

This is a highly

diagnostic peak for

the nitrile functional

group.[8]

1600 - 1580 Medium-Strong
Aromatic C=C/C=N

Stretch

Ring stretching

vibrations of the

pyridine core.

1500 - 1400 Medium

Aromatic C=C/C=N

Stretch & CH₃

Bending

Further ring vibrations

and methyl group

scissoring/bending.

Experimental Protocol: FT-IR

Sample Preparation (Solid):

KBr Pellet: Mix ~1 mg of the sample with ~100 mg of dry KBr powder. Grind the mixture

thoroughly and press it into a transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.

Data Acquisition:

Collect a background spectrum of the empty sample compartment (or clean ATR crystal).

Place the sample in the instrument and collect the sample spectrum.
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Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400

cm⁻¹.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity.

Predicted Fragmentation Pattern: Electron Ionization (EI) is a common technique that will

cause fragmentation. The molecular ion peak (M⁺) is expected to be prominent. Key

fragmentation pathways would involve the loss of a methyl radical (CH₃•) or the loss of

hydrogen cyanide (HCN).

m/z Value Predicted Identity Rationale

132 [C₈H₈N₂]⁺• (M⁺)

Molecular Ion Peak.

Corresponds to the molecular

weight of the compound.

117 [M - CH₃]⁺

Loss of a methyl radical from

the molecular ion, forming a

stable pyridinium-type cation.

This is expected to be a

significant fragment.

105 [M - HCN]⁺•

Loss of neutral hydrogen

cyanide from the molecular

ion.

90 [M - CH₃ - HCN]⁺•
Subsequent loss of HCN from

the [M - CH₃]⁺ fragment.

Experimental Protocol: Mass Spectrometry (EI-MS)

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solids or after separation by Gas Chromatography

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(GC-MS).

Ionization: Use a standard electron ionization source with an energy of 70 eV.

Mass Analysis: Scan a mass range (e.g., m/z 40-300) using a quadrupole or time-of-flight

(TOF) analyzer.

Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to

confirm the structure. Compare the isotopic pattern of the molecular ion with the theoretical

pattern for C₈H₈N₂.

Workflow and Visualization
A systematic approach is crucial for the complete and accurate spectral characterization of a

novel or uncharacterized compound.
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Caption: General workflow for spectral characterization.
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Conclusion
This technical guide provides a detailed, predictive spectral characterization of 2,6-
Dimethylisonicotinonitrile based on established principles and data from analogous

compounds. The predicted ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectra, along with the

detailed experimental protocols, offer a robust framework for researchers and scientists to

identify and characterize this versatile chemical intermediate. By understanding the causality

behind the spectral features, professionals in drug development and chemical synthesis can

confidently utilize this compound in their research endeavors, ensuring both purity and

structural integrity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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